molecular formula C10H10ClN3 B3357835 3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine CAS No. 75792-65-3

3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine

Cat. No. B3357835
CAS RN: 75792-65-3
M. Wt: 207.66 g/mol
InChI Key: AMSXUBFXRPMBAI-UHFFFAOYSA-N
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Description

3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine is a chemical compound with the molecular weight of 179.61 . Its IUPAC name is 3-chloro-6-(1H-pyrrol-1-yl)pyridazine .


Molecular Structure Analysis

The molecular structure of 3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine is almost planar with a root mean square (r.m.s) deviation of 0.022 Å . The dihedral angle between the aromatic rings is 2.82 (5)° .


Physical And Chemical Properties Analysis

3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine is a powder with a melting point of 180-182 degrees Celsius . It has a molecular weight of 179.61 .

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

3-chloro-6-(2,5-dimethylpyrrol-1-yl)pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10ClN3/c1-7-3-4-8(2)14(7)10-6-5-9(11)12-13-10/h3-6H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMSXUBFXRPMBAI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(N1C2=NN=C(C=C2)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10ClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine

Synthesis routes and methods

Procedure details

A mixture of p-TSA (117 mg, 0.618 mmol), 2,5-hexanedione (4.36 mL, 37.1 mmol) and 3-amino-6-chloropyridazine (4.00 g, 30.9 mmol) in toluene (150 mL) was heated at 140° C. for 5 h in a round bottom flask equipped with a condenser and Dean-Stark apparatus. The reaction mixture was cooled to rt and charcoal was added. The mixture was filtered through CELITE and concentrated in vacuo to afford the title compound i-6a. m/z (ES) 208 (MH)+.
Name
Quantity
117 mg
Type
reactant
Reaction Step One
Quantity
4.36 mL
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine
Reactant of Route 2
3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine
Reactant of Route 3
3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine
Reactant of Route 4
Reactant of Route 4
3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine
Reactant of Route 5
3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine
Reactant of Route 6
3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine

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